Benzo[b]thiophene-2-carboxamide,3-amino-7-cyano-4-(cyclobutyloxy)-

• Molecular Formula: C14H13N3O2S
• Molecular Weight: 287.34 g/mol
• IUPAC Name: 3-amino-7-cyano-4-cyclobutyloxy-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C14H13N3O2S/c15-6-7-4-5-9(19-8-2-1-3-8)10-11(16)13(14(17)18)20-12(7)10/h4-5,8H,1-3,16H2,(H2,17,18)
• InChI Key: IVAANWGHOKYOCE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)OC2=C3C(=C(SC3=C(C=C2)C#N)C(=O)N)N

Description

Benzo[b]thiophene-2-carboxamide,3-amino-7-cyano-4-(cyclobutyloxy)- is a useful research compound. Its molecular formula is C14H13N3O2S and its molecular weight is 287.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of the above amide (200 mg, 0.655 mmol) in DMF (3 mL) was added cyanuric chloride (60 mg, 0.325 mmol). The reaction was stirred at room temperature for 1 h. The mixture was slowly diluted with water (10 mL) and extracted with dichloromethane. The aqueous phase was allowed to stand for two weeks then the precipitate formed was collected by filtration, rinsed with MeOH and dried in vacuo to give the title compound (93.5 mg, 0.315 mmol, 48.1%).